![molecular formula C7H14N2O2 B6234360 [3-(methoxymethyl)cyclobutyl]urea, Mixture of diastereomers CAS No. 2280221-95-4](/img/no-structure.png)
[3-(methoxymethyl)cyclobutyl]urea, Mixture of diastereomers
Overview
Description
[3-(Methoxymethyl)cyclobutyl]urea, also known as 3-MMC, is a mixture of diastereomers consisting of two isomers, one with a cis-configuration and the other with a trans-configuration. It is a synthetic compound derived from cyclobutanol and is used in a variety of scientific research applications. This compound has been studied for its biochemical and physiological effects, as well as its advantages and limitations for laboratory experiments.
Scientific Research Applications
[3-(methoxymethyl)cyclobutyl]urea, Mixture of diastereomers has a variety of scientific research applications. It has been used as a model compound to study the effects of cyclobutane derivatives on the nervous system. It has also been studied for its potential as a treatment for depression and anxiety. Additionally, it has been used in the study of the effects of cyclobutane derivatives on the metabolism of fatty acids.
Mechanism of Action
The exact mechanism of action of [3-(methoxymethyl)cyclobutyl]urea, Mixture of diastereomers is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as serotonin, dopamine, and norepinephrine. Additionally, it may also interact with the endocannabinoid system, as well as other neurotransmitter systems.
Biochemical and Physiological Effects
This compound has been studied for its effects on the biochemical and physiological processes of the body. In animal studies, it has been shown to increase the levels of serotonin, dopamine, and norepinephrine in the brain. Additionally, it has been shown to have anti-inflammatory, anti-oxidative, and anti-anxiety effects.
Advantages and Limitations for Lab Experiments
[3-(methoxymethyl)cyclobutyl]urea, Mixture of diastereomers has several advantages for laboratory experiments. It is a relatively simple compound to synthesize and has a wide range of applications. Additionally, it has been shown to have a relatively low toxicity, making it safe for use in laboratory experiments. However, this compound also has some limitations. For example, it is not currently approved for human use, so it cannot be used in clinical trials. Additionally, it is not widely available, so it may be difficult to acquire for laboratory experiments.
Future Directions
There are a variety of potential future directions for [3-(methoxymethyl)cyclobutyl]urea, Mixture of diastereomers research. For example, further research could be conducted to investigate its potential as a treatment for depression and anxiety. Additionally, further studies could be conducted to explore its effects on the endocannabinoid system and other neurotransmitter systems. Additionally, further research could be conducted to develop more efficient synthesis methods for this compound. Finally, further research could be conducted to investigate its potential as a therapeutic agent for a variety of diseases.
Synthesis Methods
[3-(methoxymethyl)cyclobutyl]urea, Mixture of diastereomers is synthesized from cyclobutanol using the Wittig reaction. The Wittig reaction is a type of chemical reaction that involves the formation of an alkyl-substituted phosphonium salt, which is then reacted with an aldehyde or ketone, forming an alkene. The alkene is then hydrolyzed to form the desired product. The Wittig reaction is a simple and efficient method that can be used to synthesize a variety of compounds, including this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for [3-(methoxymethyl)cyclobutyl]urea involves the reaction of cyclobutanecarboxylic acid with methoxymethylamine, followed by conversion of the resulting amide to the urea derivative.", "Starting Materials": [ "Cyclobutanecarboxylic acid", "Methoxymethylamine", "N,N'-dicyclohexylcarbodiimide (DCC)", "Dimethylformamide (DMF)", "Chloroform" ], "Reaction": [ "Cyclobutanecarboxylic acid is reacted with methoxymethylamine in the presence of DCC and DMF to form the corresponding amide intermediate.", "The amide intermediate is then treated with chloroform and aqueous sodium hydroxide to form the desired [3-(methoxymethyl)cyclobutyl]urea product.", "The product is obtained as a mixture of diastereomers and can be purified by column chromatography." ] } | |
CAS RN |
2280221-95-4 |
Molecular Formula |
C7H14N2O2 |
Molecular Weight |
158.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
